Cas no 383130-06-1 (2-(3-Fluorophenyl)azepane)

• Product Name: 2-(3-Fluorophenyl)azepane
• CAS No: 383130-06-1
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• MDL: MFCD02663778
• CID: 298490
• PubChem ID: 3374144
• Update Time: 2025-09-19

2-(3-Fluorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenyl)azepane
• 1H-Azepine,2-(3-fluorophenyl)hexahydro-
• DTXSID20391907
• 3,5-Dimethyl-1H-indole-2-carboxylicacid
• EN300-232369
• 383130-06-1
• LS-03285
• AKOS005143993
• CS-0271595
• BB 0259672

• MDL： MFCD02663778
• Inchi： 1S/C12H16FN/c13-11-6-4-5-10(9-11)12-7-2-1-3-8-14-12/h4-6,9,12,14H,1-3,7-8H2
• InChI Key： FKCWIPFGJXWSCL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1CCCCCN1

Computed Properties

• Exact Mass: 193.12678
• Monoisotopic Mass: 193.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 272.8°C at 760 mmHg
• Flash Point: 118.8°C
• Refractive Index: 1.499
• PSA: 12.03